methyl 3-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylate

• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• IUPAC Name: methyl 5-(4-methoxyphenyl)-2-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C13H14N2O3/c1-15-12(13(16)18-3)8-11(14-15)9-4-6-10(17-2)7-5-9/h4-8H,1-3H3
• InChI Key: KOVMZVKLHNHQGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)OC)C(=O)OC

Description

Methyl 3-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylsilyldiazomethane (1.75 mL of a 2 M soln in Et2O, 3.49 mmol) was added to a stirred solution of 3-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (0.507 g, 2.182 mmol) in dry MeOH (2.2 mL) and dry CH2Cl2 (19.6 mL) at 25° C. under N2. The reaction was stirred at 25° C. for 2 h. The reaction mixture was concentrated in vacuo to afford methyl 3-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylate, as a colorless solid. LCMS calc.=247.11. found=247.03 (M+H)+. 1H NMR (600 MHz, CDCl3): δ 7.71 (d, J=8.5 Hz, 2H); 7.04 (s, 1H); 6.93 (d, J=8.5 Hz, 2H); 4.21 (s, 3H); 3.90 (s, 3H); 3.83 (s, 3H).